5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone

• Molecular Formula: C10H5Cl2NOS2
• Molecular Weight: 290.2 g/mol
• IUPAC Name: 5-[(2,3-dichlorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H5Cl2NOS2/c11-6-3-1-2-5(8(6)12)4-7-9(14)13-10(15)16-7/h1-4H,(H,13,14,15)
• InChI Key: JMNPBVGLEZGPIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C=C2C(=O)NC(=S)S2

Description

5-[(2,3-Dichlorophenyl)methylene]-2-thioxo-4-thiazolidinone is a useful research compound. Its molecular formula is C10H5Cl2NOS2 and its molecular weight is 290.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,3-dichlorobenzaldehyde (4.6 g, mmoles), rhodanine (3.5 g, 25 mmoles), sodium acetate (7.5 g, 91 mmoles), and acetic acid (40 ml) is stirred under an inert atmosphere and heated to reflux. After 2.5 hours the mixture is stirred into ice-water (250 ml) and the precipitate is filtered off, rinsed three times with water and dried. Recrystallization from methanol gave the pure product (2.9 g), mp 203°-204° C.